3-Hydroxytridecanoic Acid
3-Hydroxytridecanoic Acid
elongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome.
Brand Name:
Vulcanchem
CAS No.:
32602-69-0
VCID:
VC0041488
InChI:
InChI=1S/C13H26O3/c1-2-3-4-5-6-7-8-9-10-12(14)11-13(15)16/h12,14H,2-11H2,1H3,(H,15,16)
SMILES:
CCCCCCCCCCC(CC(=O)O)O
Molecular Formula:
C13H26O3
Molecular Weight:
230.34 g/mol
3-Hydroxytridecanoic Acid
CAS No.: 32602-69-0
Reference Standards
VCID: VC0041488
Molecular Formula: C13H26O3
Molecular Weight: 230.34 g/mol
| CAS No. | 32602-69-0 |
|---|---|
| Product Name | 3-Hydroxytridecanoic Acid |
| Molecular Formula | C13H26O3 |
| Molecular Weight | 230.34 g/mol |
| IUPAC Name | 3-hydroxytridecanoic acid |
| Standard InChI | InChI=1S/C13H26O3/c1-2-3-4-5-6-7-8-9-10-12(14)11-13(15)16/h12,14H,2-11H2,1H3,(H,15,16) |
| Standard InChIKey | CWSNHZHHWHLJIM-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCC(CC(=O)O)O |
| Canonical SMILES | CCCCCCCCCCC(CC(=O)O)O |
| Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical solid |
| Description | elongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. |
| Synonyms | 3-Hydroxytridecanoic Acid; β-Hydroxytridecanoic Acid |
| Reference | 1. L Larsson and A. Saraf “Use of gas chromatography-ion trap tandem mass spectrometry for the detection and characterization of microorganisms incomplex samples” Molecular Biotechnology, vol. 7 pp. 279-287, 19972. D. Bishop et al. “Occurrence of 3-hydroxytridecanoic and 3-hydroxypentadecanoic acids in the lipopolysaccharides of Veillonella” Biochimica etBiophysica Acta (BBA) - Lipids and Lipid Metabolism, vol. 231 pp. 274-276, 19713. M. Dhar et al. “Omega oxidation of 3-hydroxy fatty acids by the human CYP4F gene subfamily enzyme CYP4F11” Journal of Lipid Research, vol. 49,pp. 612-624, 20084. P. Jones et al. “Accumulation of free 3-hydroxy fatty acids in the culture media of fibroblasts from patients deficient in long-chain l-3-hydroxyacyl-CoAdehydrogenase: a useful diagnostic aid” Clinical Chemistry, vol. 47(7) pp. 1190-1194, 20015. J. Gangoiti et al. “Production of Chiral (R)-3-Hydroxyoctanoic Acid Monomers, Catalyzed by Pseudomonas fluorescens GK13 Poly(3-HydroxyoctanoicAcid) Depolymerase” Applied and Environmental Microbiology, vol. 76 pp. 3554-3560, 2010 |
| PubChem Compound | 5312749 |
| Last Modified | Nov 11 2021 |
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